Cas no 17327-05-8 (1,2-Propanediol, 3-(triphenylmethoxy)-, (S)-)

1,2-Propanediol, 3-(triphenylmethoxy)-, (S)- structure
17327-05-8 structure
Product Name:1,2-Propanediol, 3-(triphenylmethoxy)-, (S)-
CAS No:17327-05-8
MF:C22H22O3
MW:334.408286571503
CID:1358358
Update Time:2024-08-17

1,2-Propanediol, 3-(triphenylmethoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(triphenylmethoxy)-, (S)-
    • 1,2-Propanediol, 3-(triphenylmethoxy)-, (2S)-
    • Inchi: 1S/C22H22O3/c23-16-21(24)17-25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21,23-24H,16-17H2/t21-/m0/s1
    • InChI Key: WBIMHXTXZQKJIH-NRFANRHFSA-N
    • SMILES: C(O)[C@H](O)COC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

  • Density: 1.177±0.06 g/cm3(Predicted)
  • Melting Point: 98-100 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
  • Boiling Point: 530.8±45.0 °C(Predicted)
  • pka: 13.52±0.20(Predicted)
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